Cas no 2138190-22-2 (Carbamic acid, N-[3-(3-chloro-1-oxo-3-buten-1-yl)cyclobutyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3-(3-chloro-1-oxo-3-buten-1-yl)cyclobutyl]-, 1,1-dimethylethyl ester
• CAS No: 2138190-22-2
• MF: C₁₃H₂₀ClNO₃
• MW: 273.755803108215
• CID: 5294355
• Update Time: 2025-10-24

Carbamic acid, N-[3-(3-chloro-1-oxo-3-buten-1-yl)cyclobutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(3-chloro-1-oxo-3-buten-1-yl)cyclobutyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H20ClNO3/c1-8(14)5-11(16)9-6-10(7-9)15-12(17)18-13(2,3)4/h9-10H,1,5-7H2,2-4H3,(H,15,17)
• InChI Key： GPMANYRYCMMISM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC(C(=O)CC(Cl)=C)C1

Additional information on Carbamic acid, N-[3-(3-chloro-1-oxo-3-buten-1-yl)cyclobutyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[3-(3-chloro-1-oxo-3-buten-1-yl)cyclobutyl]-, 1,1-dimethylethyl ester (CAS No. 2138190-22-2)

The compound Carbamic acid, N-[3-(3-chloro-1-oxo-3-buten-1-yl)cyclobutyl]-, 1,1-dimethylethyl ester (CAS No. 2138190-22-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a cyclobutyl ring and a chloro-substituted butenyl moiety, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its carbamate functionality and reactive sites offer opportunities for further derivatization.

In recent years, the demand for high-purity intermediates like Carbamic acid, N-[3-(3-chloro-1-oxo-3-buten-1-yl)cyclobutyl]-, 1,1-dimethylethyl ester has surged due to advancements in targeted drug delivery and green chemistry. The compound’s tert-butyl ester group enhances its stability, making it suitable for controlled reactions in complex syntheses. This aligns with the growing trend of sustainable chemical processes, a topic frequently searched by professionals in the field. Its CAS No. 2138190-22-2 is often referenced in patents and academic papers, highlighting its relevance in cutting-edge research.

One of the key advantages of this compound lies in its structural modularity. The presence of both electrophilic and nucleophilic sites allows for selective modifications, catering to the needs of custom synthesis. This flexibility is crucial for developing novel bioactive molecules, a hot topic in medicinal chemistry. Additionally, its chloroalkene segment is of interest for click chemistry applications, a technique widely discussed in modern synthetic methodologies.

From an industrial perspective, Carbamic acid, N-[3-(3-chloro-1-oxo-3-buten-1-yl)cyclobutyl]-, 1,1-dimethylethyl ester is valued for its role in optimizing process efficiency. Manufacturers emphasize its use in scalable reactions, reducing waste and improving yield—a priority in today’s cost-sensitive and eco-conscious market. Questions about its synthesis protocols and handling precautions are common in online forums, reflecting the practical challenges faced by chemists.

The compound’s spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in quality control during production. Analytical chemists frequently search for reference spectra of CAS No. 2138190-22-2 to ensure batch consistency. Furthermore, its compatibility with catalytic systems is a subject of ongoing studies, particularly in asymmetric synthesis, which dominates current organic chemistry discussions.

In conclusion, Carbamic acid, N-[3-(3-chloro-1-oxo-3-buten-1-yl)cyclobutyl]-, 1,1-dimethylethyl ester represents a critical building block in modern synthetic endeavors. Its multifaceted reactivity and alignment with trends in chemical innovation ensure its continued prominence in research and industrial applications. As the scientific community explores new frontiers in molecular design, this compound will likely remain a focal point for breakthroughs.